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Introduction

Liquid neon has emerged as a compelling medium for the detection of rare events in particle
physics, particularly in the search for dark matter and the study of low-energy neutrinos. Its
unique combination of physical and scintillating properties makes it an attractive alternative and
complement to other noble liquids like argon and xenon. These notes provide an overview of
the application of liquid neon in particle physics detectors, summarize key quantitative data,
and outline experimental protocols for its use.

Liquid neon is a cryogenic liquid that becomes a scintillator when interacting with ionizing
radiation. When a particle deposits energy in the liquid, it excites neon atoms, which then form
excited dimer states (Ne2*). These dimers subsequently decay, emitting vacuum ultraviolet
(VUV) scintillation light.[1] This light can be detected by sensitive photodetectors, providing
information about the energy and type of the interacting particle.

Key advantages of liquid neon in particle physics detectors include:

o Absence of Long-Lived Radioactive Isotopes: Unlike argon, which has the radioactive
isotope 3%Ar, and xenon with its own radioactive isotopes, neon has no long-lived radioactive
isotopes that could create background noise in sensitive experiments.[1][2]
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» High Electron Density: Liquid neon has a significantly higher electron density compared to
liquid helium, making it a more effective shield against gamma rays.[2]

e Transparency to its Own Scintillation Light: The emitted VUV photons have insufficient
energy to be reabsorbed by other neon atoms, making the liquid transparent to its own
scintillation light. This allows for the construction of large-volume detectors with efficient light
collection.[1][2]

 Distinct Scintillation Properties: The time profile of the scintillation light in liquid neon differs
for electronic and nuclear recoils, a property that can be exploited for background
discrimination in dark matter searches.

Quantitative Data Summary

The performance of liquid neon as a particle detection medium is characterized by several key
parameters. The following table summarizes important quantitative data gathered from various

experiments.
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Experimental

Parameter Value Reference
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transparent to its own

scintillation light.
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Measured for nuclear
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[1][3]
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Recoils)
keV.
Efficiency in
Demonstrated R
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between electronic

and nuclear recoils.

Liquid Neon Density

1.214 g/cm? at 26.6 K

Relevant for
calculating target 7]
mass and interaction

rates.

Experimental Protocols

The following sections outline generalized protocols for the preparation and operation of a

liquid neon-based particle detector. These are based on methodologies employed in

experiments like the CLEAN (Cryogenic Low-Energy Astrophysics with Nobles) project.[8]

Detector Assembly and Cryogenics
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A typical liquid neon detector consists of a central target volume viewed by an array of
photomultiplier tubes (PMTSs).

Materials:

e Inner detector vessel (e.g., stainless steel or acrylic)

o Quter vacuum vessel for thermal insulation

o Photomultiplier tubes (PMTs) sensitive to VUV or wavelength-shifted light

o Wavelength shifter (e.g., tetraphenyl butadiene - TPB)

e Cryogenic cooling system (e.g., cryocoolers or liquid nitrogen/helium)

e Gas handling and purification system

Protocol:

e Vessel Preparation: Thoroughly clean the inner and outer detector vessels to remove any
contaminants that could interfere with the purity of the liquid neon or the detection of
scintillation light.

o Wavelength Shifter Coating: If the PMTs are not directly sensitive to VUV light, coat the inner
surfaces of the detector and the PMT windows with a wavelength shifter like TPB. This
converts the ~77 nm neon scintillation light to a longer wavelength (e.g., blue light around
440 nm for TPB) that can be more efficiently detected.

o PMT Installation: Install the PMTs around the inner vessel, ensuring a high geometric
coverage to maximize light collection efficiency.

e Assembly and Vacuum Insulation: Assemble the inner vessel within the outer vacuum vessel.
Evacuate the space between the two vessels to provide thermal insulation.

e Cryogenic Cooling: Cool the inner vessel to the operating temperature of liquid neon
(approximately 27 K). This is typically achieved using a closed-loop cryocooler system or by
flowing liquid nitrogen and then liquid helium through cooling coils.
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Neon Gas Purification and Liquefaction

The purity of the liquid neon is critical to achieving a high light yield and long attenuation
lengths. Impurities can quench the scintillation light or absorb it.

Materials:

e High-purity neon gas

¢ Gas purification system (e.g., a charcoal trap cooled to low temperatures)
e Gas handling manifold with pressure and temperature sensors

Protocol:

« Initial Purging: Purge the entire gas handling system and the inner detector volume with
high-purity neon gas to remove residual air and other contaminants.

o Gas Purification: Circulate the neon gas through a purification trap. A common method is to
use a charcoal trap cooled to a temperature where impurities will adsorb onto the charcoal
while the neon gas passes through.

» Liquefaction: Once the desired gas purity is achieved, introduce the purified neon gas into
the pre-cooled inner detector vessel. The gas will condense into liquid neon as it comes into
contact with the cold surfaces.

o Continuous Purification (Optional but Recommended): During detector operation, it is often
beneficial to continuously circulate the neon in either gas or liquid phase through the
purification system to maintain high purity.

Data Acquisition and Analysis

Materials:
o Data acquisition (DAQ) system (e.qg., digitizers to record PMT signals)

o High-voltage power supply for the PMTs
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» Calibration sources (e.g., radioactive sources to produce known energy depositions)
Protocol:
o PMT Signal Readout: The DAQ system records the waveforms from each PMT.

o Event Reconstruction: The recorded signals are used to reconstruct the energy and position
of each patrticle interaction within the detector. The total light yield is proportional to the
deposited energy.

e Pulse Shape Discrimination (PSD): Analyze the timing profile of the scintillation pulse. The
ratio of the light in the early part of the pulse to the total light can be used to distinguish
between electronic recoils (from, for example, gamma or beta particles) and nuclear recoils
(from neutrons or WIMPS).

» Calibration: Regularly calibrate the detector using sources that produce known energy
depositions. This allows for the conversion of the measured light yield into an energy scale
and to monitor the stability of the detector.

Visualizations
Detector Workflow

The following diagram illustrates the general workflow for operating a liquid neon particle
detector.
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Caption: A simplified workflow for a liquid neon particle detector.

Particle Interaction and Signal Generation
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This diagram illustrates the process from a particle interaction to the generation of a detectable
signal.

Signal Generation in Liquid Neon
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Caption: The signaling pathway from particle interaction to electronic signal.

Background Discrimination Logic

This diagram shows the logical relationship for using liquid neon in conjunction with liquid
argon for dark matter searches, as proposed for the MiniCLEAN experiment.[8]
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Caption: Logic for discriminating dark matter signals from backgrounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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